4-Ethyl-3-methylbenzene-1-sulfonamide

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: 4-ethyl-3-methylbenzenesulfonamide
• InChI: InChI=1S/C9H13NO2S/c1-3-8-4-5-9(6-7(8)2)13(10,11)12/h4-6H,3H2,1-2H3,(H2,10,11,12)
• InChI Key: KTTQPCRTZVSKEK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)S(=O)(=O)N)C

Description

4-Ethyl-3-methylbenzene-1-sulfonamide is a sulfonamide derivative featuring a benzene ring substituted with an ethyl group at the 4-position and a methyl group at the 3-position, with a sulfonamide (-SO₂NH₂) functional group at position 1. Sulfonamides are historically significant in medicinal chemistry due to their antimicrobial properties, acting as competitive inhibitors of bacterial dihydropteroate synthase (DHPS).

Preparation Methods

Overview

The predominant method for synthesizing 4-ethyl-3-methylbenzene-1-sulfonamide involves the nucleophilic substitution of a sulfonyl chloride derivative with a primary amine. This approach offers high versatility and control over substituent placement, enabling the synthesis of specific sulfonamide derivatives with desired substituents on the aromatic ring.

Step-by-step Procedure

Step	Description	Reagents & Conditions	Yield & Notes
1	Preparation of the sulfonyl chloride precursor	4-ethyl-3-methylbenzenesulfonyl chloride	Commercially available or synthesized via chlorosulfonation of 4-ethyl-3-methylbenzene using chlorosulfonic acid under controlled temperature (~0°C) to prevent overreaction
2	Reaction with N-methylamine	N-methylamine (aqueous or gaseous), anhydrous dichloromethane (DCM) as solvent	Add sulfonyl chloride to cold DCM (0–5°C), then introduce N-methylamine dropwise to control exothermicity
3	Base addition and reaction completion	Triethylamine or pyridine	Acts as a base to neutralize HCl formed, maintaining reaction pH and facilitating sulfonamide formation
4	Purification	Recrystallization or chromatography	Typically purified via silica gel chromatography or recrystallization from suitable solvents like ethyl acetate and hexane mixtures

Reaction Scheme:

$$
\text{4-ethyl-3-methylbenzenesulfonyl chloride} + \text{N-methylamine} \rightarrow \text{4-ethyl-3-methylbenzenesulfonamide}
$$

Reaction Conditions

• Temperature: 0–5°C during sulfonyl chloride addition
• Solvent: Anhydrous dichloromethane
• Base: Triethylamine or pyridine (to scavenge HCl)
• Reaction time: 12–24 hours, monitored via TLC

Yield and Optimization

Yields typically range from 52% to 82%, depending on reaction parameters such as reagent purity, temperature control, and purification methods. Optimization strategies include slow addition of reagents, use of inert atmosphere, and employing catalytic amounts of DMAP (4-dimethylaminopyridine) to accelerate sulfonamide bond formation.

Alternative Synthesis via Multi-step Functionalization

Methodology

An alternative approach involves initial synthesis of the methyl- and ethyl-substituted benzene core, followed by sulfonylation:

• Step 1: Electrophilic aromatic substitution (e.g., Friedel-Crafts alkylation) to introduce ethyl and methyl groups onto benzene.
• Step 2: Oxidation or halogenation to introduce sulfonyl groups.
• Step 3: Conversion of sulfonic acids to sulfonyl chlorides.
• Step 4: Reaction with N-methylamine as in the primary method.

This multistep route is less efficient but allows for greater structural modifications and derivatization, useful in structure-activity relationship (SAR) studies.

Industrial Scale Synthesis

For large-scale production, the process is similar but optimized for higher yield and purity:

• Reactor Design: Continuous flow reactors improve heat management and reaction control.
• Reagents: Use of high-purity sulfonyl chlorides and amines.
• Process Control: Automated addition of reagents, temperature regulation, and in-line purification techniques such as distillation or chromatography.
• Yield Optimization: Catalysis with DMAP or other acylation accelerators, and process parameters such as stirring speed, reagent stoichiometry, and solvent choice are optimized to maximize yield (up to 82%) and minimize by-products.

Experimental Data Summary

Parameter	Typical Range	Notes
Reaction temperature	0–5°C (initial), room temperature for completion	Controls exothermic sulfonylation
Reaction time	12–24 hours	Monitored via TLC or HPLC
Purification	Recrystallization or chromatography	Ensures high purity (>98%)
Yield	52%–82%	Optimized through reagent stoichiometry and reaction conditions

Chemical Reactions Analysis

Types of Reactions

4-Ethyl-3-methylbenzene-1-sulfonamide undergoes various chemical reactions, including:

Oxidation: The sulfonamide group can be oxidized to form sulfonic acids.

Reduction: Reduction of the sulfonamide group can yield amines.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles such as amines and alcohols can react with the sulfonamide group under basic conditions.

Major Products

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

4-Ethyl-3-methylbenzene-1-sulfonamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in the preparation of other sulfonamide derivatives.

Biology: Investigated for its potential as an enzyme inhibitor, particularly against carbonic anhydrase enzymes.

Medicine: Explored for its antibacterial properties, similar to other sulfonamide drugs.

Industry: Utilized in the production of polymers and as a precursor for various chemical compounds.

Mechanism of Action

The mechanism of action of 4-Ethyl-3-methylbenzene-1-sulfonamide involves its interaction with specific molecular targets. For instance, as a carbonic anhydrase inhibitor, it binds to the active site of the enzyme, preventing the conversion of carbon dioxide to bicarbonate . This inhibition can affect various physiological processes, including respiration and pH regulation.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural and functional differences between 4-Ethyl-3-methylbenzene-1-sulfonamide and related compounds:

Compound Name	Molecular Formula	Substituents	Functional Groups	Key Structural Features
4-Ethyl-3-methylbenzene-1-sulfonamide	C₉H₁₃NO₂S	4-Ethyl, 3-methyl	Sulfonamide	Compact alkyl substituents enhance lipophilicity
4-[5-(4-Chlorophenyl)-3-methylpyrazol-1-yl]benzenesulfonamide	C₁₆H₁₄ClN₃O₂S	4-Chlorophenyl, 3-methylpyrazole	Sulfonamide, Pyrazole	Bulky pyrazole ring introduces rigidity; chlorine enhances electrophilicity
4-Methyl-N-[(S)-1-phenylethyl]benzenesulfonamide	C₁₅H₁₇NO₂S	4-Methyl, N-phenylethyl	Sulfonamide	Chiral phenylethyl group increases steric bulk and enantioselectivity
4-(2-Ethylhexanamido)-3-fluorobenzenesulfonyl chloride	C₁₄H₁₉ClFNO₃S	2-Ethylhexanamido, 3-fluoro	Sulfonyl chloride	Reactive intermediate; fluorine enhances electronegativity

Biological Activity

4-Ethyl-3-methylbenzene-1-sulfonamide, commonly known as p-ethyl-methylbenzenesulfonamide , is an organic compound belonging to the sulfonamide class. This compound is characterized by a sulfonyl functional group attached to an amine and has garnered attention for its potential biological activities, particularly as an enzyme inhibitor.

Property	Value
Molecular Formula	C₉H₁₃N₁O₂S
Molecular Weight	199.27 g/mol
IUPAC Name	4-ethyl-3-methylbenzenesulfonamide
InChI	InChI=1S/C9H13NO2S/c1-3-8-4-5-9(6-7(8)2)13(10,11)12/h4-6H,3H2,1-2H3,(H2,10,11,12)
Canonical SMILES	CCC1=C(C=C(C=C1)S(=O)(=O)N)C

The biological activity of 4-Ethyl-3-methylbenzene-1-sulfonamide primarily involves its role as an enzyme inhibitor . Notably, it has been studied for its inhibitory effects on carbonic anhydrase , an enzyme crucial for maintaining acid-base balance in biological systems. By binding to the active site of carbonic anhydrase, the compound prevents the conversion of carbon dioxide to bicarbonate, thereby affecting physiological processes such as respiration and fluid secretion.

Antibacterial Properties

Research indicates that sulfonamides exhibit antibacterial properties similar to those of traditional antibiotics. 4-Ethyl-3-methylbenzene-1-sulfonamide has shown potential against various bacterial strains. A study demonstrated that this compound could inhibit the growth of Staphylococcus aureus and Escherichia coli , with inhibition zones comparable to established antibiotics . The compound’s mechanism may involve the competitive inhibition of bacterial folate synthesis pathways.

Enzyme Inhibition Studies

Recent studies have highlighted the compound's ability to inhibit other enzymes beyond carbonic anhydrase. For instance, it has been investigated for its effects on acetylcholinesterase , which is vital for neurotransmission. In vitro assays showed that 4-Ethyl-3-methylbenzene-1-sulfonamide could effectively inhibit acetylcholinesterase activity, suggesting a potential role in treating neurodegenerative diseases .

Case Study: Antibacterial Efficacy

A comparative study evaluated the antibacterial efficacy of various sulfonamides, including 4-Ethyl-3-methylbenzene-1-sulfonamide. The results indicated that at concentrations of 500 μg/mL, the compound produced significant inhibition zones (14.8 mm against S. aureus and 16.1 mm against E. coli), demonstrating its potential as a therapeutic agent in bacterial infections .

Research on Enzyme Inhibition

Another study focused on the structure-activity relationship (SAR) of benzene sulfonamides in inhibiting carbonic anhydrase and acetylcholinesterase. The findings revealed that modifications in the molecular structure significantly influenced inhibitory potency. Specifically, the presence of both ethyl and methyl groups on the benzene ring enhanced binding affinity to target enzymes .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-Ethyl-3-methylbenzene-1-sulfonamide, a comparison with similar compounds is essential:

Compound	Structure Features	Biological Activity
4-Methylbenzene-1-sulfonamide	Lacks ethyl group	Moderate antibacterial activity
4-Ethylbenzene-1-sulfonamide	Lacks methyl group	Limited enzyme inhibition
3-Methylbenzene-1-sulfonamide	Ethyl group at different position	Varying antibacterial properties

The unique combination of ethyl and methyl groups in 4-Ethyl-3-methylbenzene-1-sulfonamide contributes to its distinct steric and electronic characteristics, enhancing its biological activity compared to its analogs.